4-{4-[(2-chlorophenyl)sulfonyl]-1-piperazinyl}-2-(1-pyrrolidinyl)pyrimidine

• IUPAC Name: 4-[4-(2-chlorophenyl)sulfonylpiperazin-1-yl]-2-pyrrolidin-1-ylpyrimidine
• InChI: InChI=1S/C18H22ClN5O2S/c19-15-5-1-2-6-16(15)27(25,26)24-13-11-22(12-14-24)17-7-8-20-18(21-17)23-9-3-4-10-23/h1-2,5-8H,3-4,9-14H2
• InChI Key: CHLBRDLFJLREJX-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NC=CC(=N2)N3CCN(CC3)S(=O)(=O)C4=CC=CC=C4Cl
• Molecular Formula: C18H22ClN5O2S
• Molecular Weight: 407.9 g/mol

Description

The compound “4-{4-[(2-chlorophenyl)sulfonyl]-1-piperazinyl}-2-(1-pyrrolidinyl)pyrimidine” is a complex organic molecule with several functional groups. It contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, a piperazine ring, which is a six-membered ring containing two nitrogen atoms, and a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. The compound also has a sulfonyl group attached to a chlorophenyl group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Without specific literature or patents describing the synthesis of this exact compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The exact 3D structure would depend on the specific orientations and conformations of these groups.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the various functional groups. For example, the sulfonyl group might be susceptible to nucleophilic attack, and the pyrimidine ring might undergo reactions at the nitrogen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as its size, shape, and the presence of polar functional groups would influence properties like solubility, melting point, and boiling point.